Cas no 2034282-16-9 (N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide)
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
- N-[(8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]-1,1-dioxothiolane-3-carboxamide
- AKOS026702778
- N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
- 2034282-16-9
- N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)tetrahydrothiophene-3-carboxamide 1,1-dioxide
- F6524-4847
-
- Inchi: 1S/C13H17N5O4S/c1-2-22-13-11-17-16-10(18(11)5-4-14-13)7-15-12(19)9-3-6-23(20,21)8-9/h4-5,9H,2-3,6-8H2,1H3,(H,15,19)
- InChI Key: CDGZREMBROQVSX-UHFFFAOYSA-N
- SMILES: S1(CCC(C(NCC2=NN=C3C(=NC=CN23)OCC)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 339.10012521g/mol
- Monoisotopic Mass: 339.10012521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 124Ų
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-4847-2μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-5μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-10μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-20μmol |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-1mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-2mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-3mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-4mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-5mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6524-4847-10mg |
N-({8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide |
2034282-16-9 | 10mg |
$118.5 | 2023-09-08 |
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide
N-({8-Ethoxy-1,2,4-Triazolo[4,3-a]Pyrazin-3-yl}Methyl)-1,1-Dioxo-1lambda6-Thiolane-3-Carboxamide: A Comprehensive Overview
N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide (CAS No: 2034282-16-9) is a specialized chemical compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, belongs to the class of triazolopyrazine derivatives, which are known for their potential therapeutic applications. Researchers and industry professionals are increasingly focusing on this compound due to its unique properties and promising applications in drug discovery.
The molecular formula of N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide reflects its complex architecture, combining a triazolopyrazine core with a thiolane carboxamide moiety. This structural combination is pivotal for its biological activity, making it a subject of interest in the development of novel therapeutic agents. The presence of the ethoxy group and the sulfone functionality further enhances its chemical reactivity and potential interactions with biological targets.
In recent years, the demand for triazolopyrazine-based compounds has surged, driven by their applications in medicinal chemistry. N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide is no exception, with studies highlighting its role in modulating specific enzymatic pathways. This has led to its exploration in areas such as inflammation research and neurological disorders, where targeted molecular interventions are critical.
The synthesis of CAS 2034282-16-9 involves multi-step organic reactions, emphasizing the importance of precision in chemical synthesis. Researchers often employ advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to characterize and purify this compound. These methods ensure the high purity and consistency required for pharmaceutical applications, aligning with the stringent standards of the industry.
From a market perspective, the growing interest in N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide is reflected in the increasing number of patents and research publications. Companies specializing in custom synthesis and contract research are actively offering this compound to support drug development projects. Its potential as a lead compound in drug discovery pipelines underscores its commercial and scientific value.
One of the key advantages of N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide is its versatility. Researchers are exploring its use in combination therapies, where it may enhance the efficacy of existing drugs. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are being studied to optimize its therapeutic potential. These investigations are crucial for translating laboratory findings into clinical applications.
The safety profile of CAS 2034282-16-9 is another critical area of research. Preliminary studies suggest that it exhibits a favorable toxicity profile, making it a viable candidate for further development. However, comprehensive toxicological assessments and in vivo studies are necessary to confirm its safety for human use. These studies are integral to the drug development process and regulatory approvals.
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Looking ahead, the future of N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide appears promising. As research continues to uncover its mechanisms of action and therapeutic potential, it is likely to play a significant role in advancing precision medicine. Collaborations between academic institutions and pharmaceutical companies will be instrumental in accelerating its development and commercialization.
In conclusion, N-({8-ethoxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1,1-dioxo-1lambda6-thiolane-3-carboxamide (CAS No: 2034282-16-9) represents a fascinating area of research with broad implications for drug discovery and development. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound of great interest to scientists and industry professionals alike. By staying abreast of the latest research and market trends, stakeholders can leverage the full potential of this innovative molecule.
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